2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole

• Molecular Formula: C16H19N3S
• Molecular Weight: 285.4 g/mol
• IUPAC Name: 2-butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H19N3S/c1-4-5-6-15-18-19-10-14(17-16(19)20-15)13-8-7-11(2)9-12(13)3/h7-10H,4-6H2,1-3H3
• InChI Key: NIDZDHIKKUTYJR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN2C=C(N=C2S1)C3=C(C=C(C=C3)C)C

Description

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole is a heterocyclic compound that belongs to the class of imidazo[2,1-b][1,3,4]thiadiazoles. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The unique structure of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole makes it a valuable compound in medicinal chemistry and drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of 2-aminobenzothiazole with a suitable aldehyde or ketone in the presence of a catalyst. The reaction is usually carried out in a solvent such as ethanol or acetonitrile, and the temperature is maintained between 60-80°C. The product is then purified using column chromatography or recrystallization techniques .

Industrial Production Methods

In an industrial setting, the production of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification systems ensures high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions with halogens or other nucleophiles to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; reaction temperature25-50°C.

Reduction: Sodium borohydride, lithium aluminum hydride; reaction temperature0-25°C.

Substitution: Halogens, nucleophiles; reaction temperature25-80°C.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, reduced derivatives, and various substituted imidazo[2,1-b][1,3,4]thiadiazoles .

Scientific Research Applications

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its antimicrobial, antifungal, and antiviral properties.

Medicine: Investigated for its potential as an anticancer, anti-inflammatory, and antidiabetic agent.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in various biological processes, such as kinases, proteases, and G-protein coupled receptors.

Pathways Involved: It modulates signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

Imidazo[2,1-b][1,3,4]thiadiazole Derivatives: Compounds with similar core structures but different substituents, such as 2-phenylimidazo[2,1-b][1,3,4]thiadiazole and 2-methylimidazo[2,1-b][1,3,4]thiadiazole.

Benzoimidazo[2,1-b][1,3,4]thiadiazole Derivatives: Compounds with a fused benzene ring, such as benzo[4,5]imidazo[2,1-b][1,3,4]thiadiazole.

Uniqueness

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole is unique due to its specific substituents, which confer distinct biological activities and chemical properties. Its butyl and dimethylphenyl groups enhance its lipophilicity and binding affinity to molecular targets, making it a promising candidate for drug development .